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Compound of Interest

Compound Name:
2-[3-(Propan-2-yl)phenoxy]acetic

acid

CAS No.: 1878-52-0

Cat. No.: B3048947

Get Quote

Introduction & Scope
2-[3-(Propan-2-yl)phenoxy]acetic acid, commonly referred to as 3-isopropylphenoxyacetic

acid (CAS: 1878-52-0), is a highly relevant structural motif in medicinal chemistry and

agrochemicals[1]. Phenoxyacetic acid derivatives frequently serve as critical pharmacophores

in the development of peroxisome proliferator-activated receptor (PPAR) agonists,

thyromimetics, and plant growth regulators due to their specific lipophilic and electronic

properties[2].

Accurate structural elucidation of this compound is paramount during synthetic validation,

quality control, and pharmacological formulation. This application note provides a

comprehensive, self-validating protocol for the spectroscopic characterization (NMR, FT-IR,

and LC-MS) of 2-[3-(propan-2-yl)phenoxy]acetic acid. By detailing both the step-by-step

methodologies and the mechanistic causality behind the analytical choices, this guide ensures

high-fidelity data acquisition and interpretation.
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Before initiating spectroscopic workflows, it is critical to establish the baseline physicochemical

parameters of the analyte to inform solvent selection and ionization strategies[3].

Parameter Value

Chemical Name 2-[3-(Propan-2-yl)phenoxy]acetic acid

CAS Registry Number 1878-52-0

Molecular Formula C₁₁H₁₄O₃

Molecular Weight 194.23 g/mol

SMILES String CC(C)c1cccc(OCC(O)=O)c1

LogP (Octanol/Water) 2.59

Analytical Workflow Architecture
The following diagram illustrates the parallel analytical workflow designed to orthogonally

validate the chemical structure.
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Sample Prep
CAS: 1878-52-0

NMR Spectroscopy
(DMSO-d6)

 15 mg

FT-IR Spectroscopy
(Neat ATR)

 2 mg

LC-MS/MS
(ESI Negative)

 10 µg/mL

Structural
Elucidation

Click to download full resolution via product page

Workflow for the spectroscopic characterization of 2-[3-(propan-2-yl)phenoxy]acetic acid.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Mechanistic Rationale & Solvent Selection
For phenoxyacetic acids, non-polar solvents like Chloroform-d (CDCl₃) often lead to extensive

intermolecular hydrogen bonding (dimerization) of the carboxylic acid moiety, resulting in

severe line broadening. To circumvent this, Dimethyl Sulfoxide-d₆ (DMSO-d₆) is the solvent of

choice. DMSO acts as a strong hydrogen-bond acceptor, effectively disrupting the acid dimers

and yielding a sharp, distinct, and easily integrable -COOH proton signal downfield.

Standardized Protocol
Preparation: Weigh precisely 15.0 mg of the analyte into a clean glass vial.

Dissolution: Add 0.6 mL of DMSO-d₆ (99.9% D) containing 0.03% v/v Tetramethylsilane

(TMS) as an internal reference. Vortex for 30 seconds until complete dissolution is achieved.

Transfer: Transfer the solution into a standard 5 mm NMR tube using a glass Pasteur

pipette, ensuring no air bubbles are trapped in the active volume.

Acquisition (¹H NMR): Acquire at 400 MHz. Use 16 scans with a relaxation delay (D1) of 10

seconds. Causality: A long relaxation delay is mandatory to ensure complete relaxation of

the acidic proton, allowing for accurate integration.

Acquisition (¹³C NMR): Acquire at 100 MHz using complete proton decoupling (WALTZ-16).

Use 1024 scans to ensure an adequate signal-to-noise ratio for the quaternary carbons.

Data Interpretation & Assignments
Table 1: ¹H NMR Assignments (400 MHz, DMSO-d₆)
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment
Structural
Causality

1.18
Doublet (d, J =
6.9 Hz)

6H -CH(CH₃)₂

Equivalent
methyls split
by the
adjacent
methine
proton.

2.85
Septet (sep, J =

6.9 Hz)
1H -CH(CH₃)₂

Methine proton

split by the six

adjacent methyl

protons.

4.65 Singlet (s) 2H -O-CH₂-COOH

Strongly

deshielded by

the adjacent

electronegative

ether oxygen and

carbonyl group.

6.70 – 6.80 Multiplets (m) 3H
Aromatic H-2, H-

4, H-6

Shielded by the

electron-donating

resonance effect

of the ether

oxygen

(ortho/para

positions).

7.15
Triplet (t, J = 7.8

Hz)
1H Aromatic H-5

Meta to both

substituents;

lacks resonance

shielding,

appearing

furthest

downfield in the

aromatic region.
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| 12.90 | Broad Singlet (br s) | 1H | -COOH | Highly deshielded acidic proton; stabilized as a

monomer by DMSO-d₆. |

Table 2: ¹³C NMR Assignments (100 MHz, DMSO-d₆)

Chemical Shift (δ, ppm) Carbon Type Assignment

23.8 Primary (CH₃)
Isopropyl methyl carbons
(x2)

33.8 Tertiary (CH) Isopropyl methine carbon

64.5 Secondary (CH₂) Ether linkage (-O-CH₂-)

112.0 - 120.5 Tertiary (CH)
Aromatic carbons (C-2, C-4, C-

6)

129.5 Tertiary (CH) Aromatic carbon (C-5)

150.0 Quaternary (C)
Aromatic carbon attached to

isopropyl (C-3)

158.0 Quaternary (C)
Aromatic carbon attached to

oxygen (C-1)

| 170.5 | Quaternary (C) | Carboxylic acid carbonyl (-COOH) |

Fourier-Transform Infrared (FT-IR) Spectroscopy
Mechanistic Rationale
Traditional KBr pellet methods are highly susceptible to moisture absorption, which introduces

a broad artifact band around 3400 cm⁻¹ that masks the critical O-H stretch of the carboxylic

acid. Attenuated Total Reflectance (ATR) FT-IR is utilized here to analyze the neat solid,

preserving the native hydrogen-bonded state of the crystal lattice without moisture interference.

Standardized Protocol
Background: Clean the diamond ATR crystal with isopropanol. Collect a background

spectrum (air) using 32 scans.
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Sample Application: Deposit approximately 2 mg of the solid powder directly onto the center

of the ATR crystal.

Compression: Lower the pressure anvil until the clutch clicks, ensuring intimate contact

between the crystal and the sample. Causality: Poor contact in solid-state ATR leads to weak

signal intensity and distorted peak shapes.

Acquisition: Collect 32 scans at a resolution of 4 cm⁻¹ from 4000 to 400 cm⁻¹.

Key Vibrational Modes
Table 3: FT-IR Spectral Data (Neat ATR)

Wavenumber
(cm⁻¹)

Intensity Band Shape Assignment

2500 - 3300 Strong Very Broad
O-H stretch
(carboxylic acid
dimer)

2860 - 2960 Medium Sharp
C-H stretch (aliphatic,

isopropyl)

1730 Strong Sharp
C=O stretch

(carboxylic acid)

1605, 1585 Medium Sharp
C=C stretch (aromatic

ring)

1225 Strong Sharp

C-O-C asymmetric

stretch (alkyl aryl

ether)

1050 Medium Sharp
C-O-C symmetric

stretch

| 780, 690 | Strong | Sharp | C-H out-of-plane bending (meta-disubstituted benzene) |
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Liquid Chromatography-Mass Spectrometry (LC-
MS)
Mechanistic Rationale & Ionization Strategy
Given the presence of the carboxylic acid moiety, Electrospray Ionization in Negative Mode

(ESI-) is the most sensitive and logical choice. The compound readily undergoes deprotonation

to form a stable [M-H]⁻ anion[2]. Positive mode (ESI+) is generally avoided for simple

phenoxyacetic acids as they lack basic sites (like amines) to efficiently accept a proton, leading

to poor signal-to-noise ratios.

Standardized Protocol
Sample Preparation: Prepare a 1 mg/mL stock solution in HPLC-grade methanol. Dilute to a

working concentration of 10 µg/mL using a 50:50 mixture of Water:Acetonitrile containing

0.1% Formic Acid.

Injection: Inject 5 µL into the LC-MS system.

Source Parameters: Operate the ESI source in negative ion mode. Set the capillary voltage

to 2.5 kV and the desolvation temperature to 350°C.

MS/MS Fragmentation: Isolate the precursor ion (m/z 193) in the quadrupole. Induce

fragmentation using Collision-Induced Dissociation (CID) with argon gas at a collision energy

of 15-20 eV.

Fragmentation Pathway Analysis
Phenoxyacetic acids exhibit a highly characteristic fragmentation pattern in tandem mass

spectrometry. The primary diagnostic pathway involves the cleavage of the ether bond

accompanied by a rearrangement that expels a neutral molecule of formaldehyde (CH₂O) and

carbon monoxide (CO), resulting in a net neutral loss of 58 Da to form the stable phenoxide

anion.
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Precursor Ion [M-H]⁻
m/z 193

Phenoxide Anion
m/z 135

 Neutral Loss of CO + CH₂O
(-58 Da)

Decarboxylated Anion
m/z 149

 Neutral Loss of CO₂

(-44 Da)

Click to download full resolution via product page

Proposed ESI- MS/MS fragmentation pathway for 2-[3-(propan-2-yl)phenoxy]acetic acid.
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Table 4: LC-MS/MS Fragment Ions (ESI Negative Mode)

m/z Ion Type Formula
Structural
Assignment

193 [M-H]⁻ C₁₁H₁₃O₃⁻
Deprotonated
intact molecular
ion.

149 Fragment C₁₀H₁₃O⁻

Loss of CO₂ (44 Da)

from the carboxylic

acid group.

| 135 | Fragment | C₉H₁₁O⁻ | 3-isopropylphenoxide anion (Base Peak). Formed via the neutral

loss of CO and CH₂O (58 Da) from the precursor ion. |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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